Cas no 1311633-75-6 (N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide)

• Product Name: N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide
• CAS No: 1311633-75-6
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 6277716
• PubChem ID: 53580097
• Update Time: 2025-05-20

N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide Chemical and Physical Properties

Names and Identifiers

• Z1024081168
• 1311633-75-6
• AKOS032989343
• EN300-26683542
• N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide

• Inchi： 1S/C18H26N2O2/c1-15(2)13-17(14-19)20-18(21)9-6-11-22-12-10-16-7-4-3-5-8-16/h3-5,7-8,15,17H,6,9-13H2,1-2H3,(H,20,21)
• InChI Key： BNUADYJNYVVVBS-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=CC=1)CCCC(NC(C#N)CC(C)C)=O

Computed Properties

• Exact Mass: 302.199428076g/mol
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide

N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide (CAS No. 1311633-75-6): A Comprehensive Overview

N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide (CAS No. 1311633-75-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the amide family and has been the subject of numerous studies due to its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide.

Chemical Structure and Properties

The chemical structure of N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide is characterized by a central amide bond linking a cyano-substituted butyl group and a phenylethoxy-substituted butyl group. The presence of these functional groups imparts unique physical and chemical properties to the compound. The cyano group, known for its strong electron-withdrawing effect, contributes to the compound's stability and reactivity. The phenylethoxy group, on the other hand, adds aromatic character and influences the compound's solubility and bioavailability.

The molecular formula of N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide is C₁₉H₂₅NO₂, with a molecular weight of approximately 307.40 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various experimental protocols in both laboratory and industrial settings.

Synthesis Methods

The synthesis of N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide can be achieved through several well-documented methods. One common approach involves the reaction of 4-(2-phenylethoxy)butanoic acid with 1-cyano-3-methylbutylamine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This method ensures high yields and purity, making it a preferred choice for large-scale production.

Another synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, the reactants are combined in a microwave reactor under controlled conditions, leading to rapid formation of the desired product with minimal side reactions.

Biological Activities

N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory activity, N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide has also been investigated for its analgesic properties. Studies have demonstrated that it can effectively reduce pain responses in animal models, suggesting its potential as a novel analgesic agent. The mechanism behind this effect is believed to involve modulation of nociceptive pathways in the central nervous system.

Clinical Applications and Research Findings

The potential clinical applications of N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide are diverse and promising. Ongoing clinical trials are exploring its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis. Preliminary results have shown promising outcomes, with patients experiencing significant reductions in pain and inflammation.

Beyond inflammation and pain management, recent studies have also explored the potential of this compound in cancer therapy. Research has indicated that N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide may have antiproliferative effects on certain cancer cell lines by inducing apoptosis and inhibiting cell migration. These findings open up new avenues for its use as an adjunctive therapy in cancer treatment.

Conclusion

In conclusion, N-(1-cyano-3-methylbutyl)-4-(2-phenylethoxy)butanamide (CAS No. 1311633-75-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.